Cas no 1008593-07-4 ((2E)-2-(nitromethylidene)piperidin-3-yl 4,7,7-trimethyl-3-oxo-2-oxabicyclo[2.2.1]heptane-1-carboxylate)
1008593-07-4 structure
Product Name:(2E)-2-(nitromethylidene)piperidin-3-yl 4,7,7-trimethyl-3-oxo-2-oxabicyclo[2.2.1]heptane-1-carboxylate
CAS No:1008593-07-4
MF:C16H22N2O6
MW:338.355684757233
CID:4559015
Update Time:2023-04-06
(2E)-2-(nitromethylidene)piperidin-3-yl 4,7,7-trimethyl-3-oxo-2-oxabicyclo[2.2.1]heptane-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- (2E)-2-(nitromethylidene)piperidin-3-yl 4,7,7-trimethyl-3-oxo-2-oxabicyclo[2.2.1]heptane-1-carboxylate
- 2-Oxabicyclo[2.2.1]heptane-1-carboxylic acid, 4,7,7-trimethyl-3-oxo-, 2-(nitromethylene)-3-piperidinyl ester
-
- Inchi: 1S/C16H22N2O6/c1-14(2)15(3)6-7-16(14,24-12(15)19)13(20)23-11-5-4-8-17-10(11)9-18(21)22/h9,11,17H,4-8H2,1-3H3
- InChI Key: UUETUZDEZSKSSA-UHFFFAOYSA-N
- SMILES: C12(C(OC3CCCNC3=C[N+]([O-])=O)=O)C(C)(C)C(C)(CC1)C(=O)O2
Computed Properties
- Exact Mass: 338.147786g/mol
- Monoisotopic Mass: 338.147786g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 637
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Molecular Weight: 338.36g/mol
- XLogP3: 2.1
- Topological Polar Surface Area: 110Ų
(2E)-2-(nitromethylidene)piperidin-3-yl 4,7,7-trimethyl-3-oxo-2-oxabicyclo[2.2.1]heptane-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00898978-1g |
(2E)-2-(Nitromethylidene)piperidin-3-yl 4,7,7-trimethyl-3-oxo-2-oxabicyclo[2.2.1]heptane-1-carboxylate |
1008593-07-4 | 90% | 1g |
¥4193.0 | 2023-04-06 | |
| Key Organics Ltd | MS-2088-1MG |
2-[(E)-nitromethylidene]-3-piperidinyl 4,7,7-trimethyl-3-oxo-2-oxabicyclo[2.2.1]heptane-1-carboxylate |
1008593-07-4 | >90% | 1mg |
£37.00 | 2023-04-17 | |
| Key Organics Ltd | MS-2088-5MG |
2-[(E)-nitromethylidene]-3-piperidinyl 4,7,7-trimethyl-3-oxo-2-oxabicyclo[2.2.1]heptane-1-carboxylate |
1008593-07-4 | >90% | 5mg |
£46.00 | 2023-04-17 | |
| Key Organics Ltd | MS-2088-10MG |
2-[(E)-nitromethylidene]-3-piperidinyl 4,7,7-trimethyl-3-oxo-2-oxabicyclo[2.2.1]heptane-1-carboxylate |
1008593-07-4 | >90% | 10mg |
£63.00 | 2023-04-17 | |
| Key Organics Ltd | MS-2088-20MG |
2-[(E)-nitromethylidene]-3-piperidinyl 4,7,7-trimethyl-3-oxo-2-oxabicyclo[2.2.1]heptane-1-carboxylate |
1008593-07-4 | >90% | 20mg |
£76.00 | 2023-04-17 | |
| Key Organics Ltd | MS-2088-0.5G |
2-[(E)-nitromethylidene]-3-piperidinyl 4,7,7-trimethyl-3-oxo-2-oxabicyclo[2.2.1]heptane-1-carboxylate |
1008593-07-4 | >90% | 0.5 g |
£385.00 | 2023-04-17 | |
| A2B Chem LLC | AI79872-1mg |
(2E)-2-(nitromethylidene)piperidin-3-yl 4,7,7-trimethyl-3-oxo-2-oxabicyclo[2.2.1]heptane-1-carboxylate |
1008593-07-4 | >90% | 1mg |
$201.00 | 2024-04-20 | |
| A2B Chem LLC | AI79872-5mg |
(2E)-2-(nitromethylidene)piperidin-3-yl 4,7,7-trimethyl-3-oxo-2-oxabicyclo[2.2.1]heptane-1-carboxylate |
1008593-07-4 | >90% | 5mg |
$214.00 | 2024-04-20 | |
| A2B Chem LLC | AI79872-10mg |
(2E)-2-(nitromethylidene)piperidin-3-yl 4,7,7-trimethyl-3-oxo-2-oxabicyclo[2.2.1]heptane-1-carboxylate |
1008593-07-4 | >90% | 10mg |
$240.00 | 2024-04-20 | |
| A2B Chem LLC | AI79872-500mg |
(2E)-2-(nitromethylidene)piperidin-3-yl 4,7,7-trimethyl-3-oxo-2-oxabicyclo[2.2.1]heptane-1-carboxylate |
1008593-07-4 | >90% | 500mg |
$720.00 | 2024-04-20 |
(2E)-2-(nitromethylidene)piperidin-3-yl 4,7,7-trimethyl-3-oxo-2-oxabicyclo[2.2.1]heptane-1-carboxylate Related Literature
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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